Cas no 300552-26-5 (2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine)
2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine
- 2-piperazin-1-yl-[1,3]oxazolo[5,4-b]pyridine
- 300552-26-5
- STK502787
- 1-{[1,3]oxazolo[5,4-b]pyridin-2-yl}piperazine
- 2-(piperazin-1-yl)[1,3]oxazolo[5,4-b]pyridine
- DB-347304
- LS-01376
- SCHEMBL6294485
- FPNJTRKJOCKUPG-UHFFFAOYSA-N
- AKOS002659382
- 2-Piperazin-1-yl-oxazolo[5,4-b]pyridine, AldrichCPR
- ALBB-003903
- 2-(Piperazin-1-yl)oxazolo[5,4-b]pyridine
- 2-(1-piperazinyl)oxazolo[5,4-b]pyridine
- CS-0333286
-
- MDL: MFCD11696404
- Inchi: 1S/C10H12N4O/c1-2-8-9(12-3-1)15-10(13-8)14-6-4-11-5-7-14/h1-3,11H,4-7H2
- InChI Key: FPNJTRKJOCKUPG-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CN=2)N=C1N1CCNCC1
Computed Properties
- Exact Mass: 204.10111102g/mol
- Monoisotopic Mass: 204.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 54.2Ų
2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
- HazardClass:IRRITANT
2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115050-1g |
2-piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine |
300552-26-5 | 95% | 1g |
$*** | 2023-03-30 | |
| Matrix Scientific | 035949-500mg |
2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine |
300552-26-5 | 500mg |
$315.00 | 2023-09-09 | ||
| A2B Chem LLC | AF34983-500mg |
2-piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine |
300552-26-5 | >95% | 500mg |
$578.00 | 2024-04-20 | |
| Ambeed | A103143-1g |
2-(Piperazin-1-yl)oxazolo[5,4-b]pyridine |
300552-26-5 | 97% | 1g |
$375.0 | 2024-07-28 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | BB52-8535-5g |
2-piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine |
300552-26-5 | nan | 5g |
¥5475.60 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | BB52-8535-10g |
2-piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine |
300552-26-5 | nan | 10g |
¥7581.60 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | BB52-8535-25g |
2-piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine |
300552-26-5 | nan | 25g |
¥14040.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | BB52-8535-50g |
2-piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine |
300552-26-5 | nan | 50g |
¥26325.00 | 2025-04-15 |
2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine
Comprehensive Analysis of 2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine (CAS No. 300552-26-5): Properties, Applications, and Research Insights
The compound 2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine (CAS No. 300552-26-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This oxazolopyridine derivative, characterized by its fused oxazole and pyridine rings, is often explored for its role in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.
Recent trends in scientific literature highlight the growing interest in piperazine-containing compounds, as they exhibit versatile pharmacological properties. The presence of the piperazine moiety in 2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine enhances its solubility and bioavailability, making it a promising scaffold for medicinal chemistry. Researchers are actively investigating its interactions with G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with current industry focus on precision medicine and targeted therapies.
From a synthetic chemistry perspective, the preparation of 2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine involves multi-step organic reactions, including cyclization and nucleophilic substitution. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its yield and purity, addressing the demand for sustainable and efficient manufacturing processes. These methodologies resonate with the broader push toward green chemistry and reduced environmental impact in industrial applications.
In the context of drug design, this compound's molecular docking profiles suggest high affinity for specific protein targets, sparking interest in its potential as a neuroprotective agent or anti-inflammatory candidate. Computational studies using AI-driven molecular modeling tools have further accelerated its evaluation, reflecting the integration of artificial intelligence in modern pharmaceutical R&D. Such advancements answer frequently searched queries like "how is AI used in drug discovery?" and "what are the latest breakthroughs in heterocyclic chemistry?"
Beyond therapeutics, 2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine has applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated ring system and electron-rich nature make it suitable for optoelectronic devices, a topic gaining traction due to the global shift toward renewable energy technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.
Quality control and analytical characterization of this compound rely on techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure compliance with stringent regulatory standards, a critical concern for researchers searching for "how to validate synthetic compounds" or "best practices for chemical purity analysis."
In summary, 2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine (CAS No. 300552-26-5) represents a compelling case study in the convergence of medicinal chemistry, computational biology, and sustainable synthesis. Its multifaceted applications align with contemporary scientific priorities, offering actionable insights for professionals and enthusiasts exploring cutting-edge chemical innovations.
300552-26-5 (2-Piperazin-1-yl[1,3]oxazolo[5,4-b]pyridine) Related Products
- 20128-05-6(Benzoxazole, 2-(4-methyl-1-piperazinyl)-)
- 111888-36-9(Benzoxazole, 2,2'-(1,4-piperazinediyl)bis-)
- 111628-39-8(2-(piperazin-1-yl)-1,3-benzoxazole)
- 169206-07-9(2-(1-piperazinyl)-Oxazolo[5,4-c]pyridine)
- 845893-78-9(Oxazolo[4,5-c]pyridine, 2-(4-propyl-1-piperazinyl)-)
- 845893-77-8(OXAZOLO[5,4-C]PYRIDINE, 2-(4-PROPYL-1-PIPERAZINYL)-)
- 1071369-53-3(2-(1,4-Diazepan-1-yl)1,3oxazolo5,4-bpyridine)
- 845893-76-7(OXAZOLO[5,4-B]PYRIDINE, 2-(4-PROPYL-1-PIPERAZINYL)-)
- 301330-30-3(2-(4-ethyl-1-piperazinyl)-Benzoxazole)
- 400785-51-5(2-(1-piperazinyl)-Oxazolo[4,5-c]pyridine)